Cas no 22042-71-3 (2-(4-Formylphenoxy)acetic Acid)

2-(4-Formylphenoxy)acetic Acid Properties

Names and Identifiers

• (p-formylphenoxy)acetic acid
• 4-Formylphenoxyacetic Acid
• 2-(4-Formylphenoxy)acetic acid
• (4-Formylphenoxy)acetic acid
• 4-carboxymethoxybenzaldehyde
• 4-monoformylphenoxyacetic acid
• p-Formylphenoxyacetic acid
• Acetic acid, (4-formylphenoxy)-
• Acetic acid, 2-(4-formylphenoxy)-
• 4-(Carboxymethyloxy)benzaldehyde
• OYNIIKHNXNPSAG-UHFFFAOYSA-N
• 4-FORMYL PHENOXY ACETIC ACID
• 4-formylphenoxyactic acid
• 4-formylphenoxy acetic acid
• 4-carboxymethoxy-benzaldehyde
• (4-formyl phenoxy)acetic acid
• 4-(Carboxymethoxy)benzaldehy
• 22042-71-3
• SY048530
• Z57305439
• CS-0137169
• ?4-Formylphenoxyacetic acid
• A878784
• NS00027034
• 4-Formylphenoxyacetic acid, >=97.0% (T)
• Acetic acid, (p-formylphenoxy)-
• Acetic acid, 2-(4-formylphenyloxy)-
• F0319
• FT-0616775
• 2-(4-formylphenoxy)aceticacid
• DTXSID9066754
• AG-205/04819042
• SCHEMBL349060
• (4-formyl-phenoxy)-acetic acid
• AKOS000113209
• 4-(Carboxymethoxy)benzaldehyde
• EINECS 244-749-3
• EN300-18182
• 4-FORMYLPHENOXYACETICACID
• AS-19908
• UPCMLD0ENAT5799832:001
• J-014440
• MFCD00016613
• STK187120
• XH1131
• BBL023166
• ALBB-004728
• +Expand

• MDL： MFCD00016613
• InChIKey： OYNIIKHNXNPSAG-UHFFFAOYSA-N
• Inchi： 1S/C9H8O4/c10-5-7-1-3-8(4-2-7)13-6-9(11)12/h1-5H,6H2,(H,11,12)
• SMILES： O(C([H])([H])C(=O)O[H])C1C([H])=C([H])C(C([H])=O)=C([H])C=1[H]
• BRN： 779885

Computed Properties

• Exact Mass: 180.04200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.042
• Heavy Atom Count: 13
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.6

Experimental Properties

• LogP: 0.96250
• PSA: 63.60000
• Refractive Index: 1.4500 (estimate)
• Boiling Point: 373.2°C at 760 mmHg
• Melting Point: 193-196 °C
• Flash Point: 155.3±14.4 °C
• Solubility: Soluble in hot methanol within almost transparency.
• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Sensitiveness: Air Sensitive
• Density: 1.2933 (rough estimate)

2-(4-Formylphenoxy)acetic Acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

2-(4-Formylphenoxy)acetic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone